Cas no 845644-47-5 (5-fluoro-2,3-dihydro-1,2-benzothiazole-1,1-dione)

5-Fluoro-2,3-dihydro-1,2-benzothiazole-1,1-dione is a fluorinated heterocyclic compound featuring a benzothiazole core with a sulfone functional group. Its unique structure imparts distinct chemical properties, making it valuable in pharmaceutical and agrochemical research. The fluorine substitution enhances metabolic stability and bioavailability, while the sulfone moiety contributes to electrophilic reactivity, facilitating further derivatization. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, including potential enzyme inhibitors or receptor modulators. Its high purity and well-defined structure ensure reproducibility in synthetic applications. The compound’s stability under standard conditions further supports its utility in laboratory and industrial settings.

5-fluoro-2,3-dihydro-1,2-benzothiazole-1,1-dione structure

845644-47-5 structure

Product Name:5-fluoro-2,3-dihydro-1,2-benzothiazole-1,1-dione

CAS No:845644-47-5

MF:C₇H₆FNO₂S

MW:187.191443920135

MDL:MFCD14521384

CID:1024153

PubChem ID:12128378

Update Time:2025-06-06

5-fluoro-2,3-dihydro-1,2-benzothiazole-1,1-dione Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide
- 5-Fluoro-2,3-dihydrobenzo-[d]isothiazole 1,1-dioxide
- 5-fluoro-2,3-dihydro-1,2-benzothiazole-1,1-dione
- DTXSID60478125
- 845644-47-5
- C7H6FNO2S
- 5-fluoro-2,3-dihydro-1lambda6,2-benzothiazole-1,1-dione
- 5-Fluoro-2,3-dihydrobenzo[d]isothiazole1,1-dioxide
- AKOS016004241
- EN300-200736
- CS-0238757
- 5-fluoro-2,3-dihydro-1,2-benzothiazole 1,1-dioxide
- DB-332986
- MDL： MFCD14521384
- Inchi： 1S/C7H6FNO2S/c8-6-1-2-7-5(3-6)4-9-12(7,10)11/h1-3,9H,4H2
- InChI Key： UGYJNSPJVSELQO-UHFFFAOYSA-N
- SMILES： S1(C2C=CC(=CC=2CN1)F)(=O)=O

Computed Properties

Exact Mass: 187.01032777g/mol
Monoisotopic Mass: 187.01032777g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 54.6Å²

5-fluoro-2,3-dihydro-1,2-benzothiazole-1,1-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059004063-1g	5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide	845644-47-5	95%	1g	$1831.34	2023-08-31
Alichem	A059004063-5g	5-Fluoro-2,3-dihydrobenzo[d]isothiazole 1,1-dioxide	845644-47-5	95%	5g	$5250.00	2023-08-31
TRC	B441185-2.5mg	5-fluoro-2,3-dihydro-1,2-benzothiazole-1,1-dione	845644-47-5		2.5mg	$ 70.00	2022-06-07
TRC	B441185-5mg	5-fluoro-2,3-dihydro-1,2-benzothiazole-1,1-dione	845644-47-5		5mg	$ 95.00	2022-06-07
TRC	B441185-25mg	5-fluoro-2,3-dihydro-1,2-benzothiazole-1,1-dione	845644-47-5		25mg	$ 365.00	2022-06-07
Chemenu	CM153826-1g	5-Fluoro-2,3-dihydrobenzo-[d]isothiazole 1,1-dioxide	845644-47-5	95%	1g	$***	2023-05-29
Chemenu	CM153826-1g	5-Fluoro-2,3-dihydrobenzo-[d]isothiazole 1,1-dioxide	845644-47-5	95%	1g	$729	2021-06-09
Enamine	EN300-200736-0.05g	5-fluoro-2,3-dihydro-1lambda6,2-benzothiazole-1,1-dione	845644-47-5	95%	0.05g	$252.0	2023-09-16
Enamine	EN300-200736-0.1g	5-fluoro-2,3-dihydro-1lambda6,2-benzothiazole-1,1-dione	845644-47-5	95%	0.1g	$376.0	2023-09-16
Enamine	EN300-200736-0.25g	5-fluoro-2,3-dihydro-1lambda6,2-benzothiazole-1,1-dione	845644-47-5	95%	0.25g	$538.0	2023-09-16